Cas no 805324-04-3 (4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-)

4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo- structure
805324-04-3 structure
Product Name:4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-
CAS No:805324-04-3
MF:C21H37NO2S2
MW:399.653983831406
CID:705475
PubChem ID:71421179
Update Time:2025-04-19

4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone, 3-(1-oxooctadecyl)-2-thioxo-
    • 3-octadecanoyl-2-sulfanylidene-1,3-thiazolidin-4-one
    • 805324-04-3
    • DTXSID20840344
    • Inchi: 1S/C21H37NO2S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(23)22-20(24)18-26-21(22)25/h2-18H2,1H3
    • InChI Key: AHCCKXQWQVBKTR-UHFFFAOYSA-N
    • SMILES: S1CC(N(C1=S)C(CCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

  • Exact Mass: 399.22657177g/mol
  • Monoisotopic Mass: 399.22657177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 94.8Ų
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